Cas no 1497844-07-1 (1H-Pyrazole, 4-(3-bromo-2,2-dimethylpropyl)-1-methyl-)

• Product name: 1H-Pyrazole, 4-(3-bromo-2,2-dimethylpropyl)-1-methyl-
• CAS No: 1497844-07-1
• MF: C₉H₁₅BrN₂
• MW: 231.132801294327
• CID: 5281158

1H-Pyrazole, 4-(3-bromo-2,2-dimethylpropyl)-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 4-(3-bromo-2,2-dimethylpropyl)-1-methyl-

• Inchi： 1S/C9H15BrN2/c1-9(2,7-10)4-8-5-11-12(3)6-8/h5-6H,4,7H2,1-3H3
• InChI Key： ZDUDUQMCUCBCMG-UHFFFAOYSA-N
• SMILES： N1(C)C=C(CC(C)(C)CBr)C=N1

Additional information on 1H-Pyrazole, 4-(3-bromo-2,2-dimethylpropyl)-1-methyl-

Comprehensive Overview of 1H-Pyrazole, 4-(3-bromo-2,2-dimethylpropyl)-1-methyl- (CAS No. 1497844-07-1)

1H-Pyrazole, 4-(3-bromo-2,2-dimethylpropyl)-1-methyl- (CAS No. 1497844-07-1) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemicals, and material science. This compound belongs to the pyrazole family, a class of heterocyclic aromatic organic compounds known for their diverse applications. The presence of a bromo and dimethylpropyl group in its structure enhances its reactivity and potential utility in various synthetic pathways.

The molecular formula of 1H-Pyrazole, 4-(3-bromo-2,2-dimethylpropyl)-1-methyl- is C9H15BrN2, with a molecular weight of 231.13 g/mol. Its unique structural features make it a valuable intermediate in the synthesis of more complex molecules. Researchers and industries are particularly interested in this compound due to its potential applications in drug discovery and crop protection. The pyrazole core is a common motif in many pharmaceuticals, and modifications to its side chains can lead to compounds with enhanced biological activity.

One of the key reasons for the growing interest in 1H-Pyrazole, 4-(3-bromo-2,2-dimethylpropyl)-1-methyl- is its role in the development of novel therapeutics. The pyrazole ring is often found in molecules that exhibit anti-inflammatory, antiviral, and anticancer properties. For instance, recent studies have explored its derivatives as potential inhibitors of specific enzymes involved in disease pathways. This aligns with the current trend in precision medicine, where targeted therapies are increasingly sought after.

In the agrochemical sector, 1H-Pyrazole, 4-(3-bromo-2,2-dimethylpropyl)-1-methyl- is being investigated for its potential as a pesticide intermediate. The bromo group in its structure can act as a leaving group in nucleophilic substitution reactions, making it a versatile building block for the synthesis of compounds that protect crops from pests and diseases. With the global push towards sustainable agriculture, the demand for innovative and environmentally friendly agrochemicals is on the rise.

From a synthetic chemistry perspective, the compound's reactivity and stability make it an attractive candidate for further modifications. Chemists are exploring its use in cross-coupling reactions, which are pivotal in constructing complex molecular architectures. The dimethylpropyl group adds steric bulk, which can influence the regioselectivity and stereoselectivity of these reactions, offering new avenues for research.

The market for 1H-Pyrazole, 4-(3-bromo-2,2-dimethylpropyl)-1-methyl- is expected to grow as its applications expand. Pharmaceutical companies are investing heavily in small molecule drug development, and agrochemical firms are seeking novel solutions to address resistance issues in pests. Additionally, the compound's potential in material science, such as in the development of organic semiconductors, is an area of active exploration.

For researchers and manufacturers, sourcing high-quality 1H-Pyrazole, 4-(3-bromo-2,2-dimethylpropyl)-1-methyl- is critical. The compound's purity and stability are paramount, especially when used in sensitive applications like drug formulation or crop protection. Suppliers who can provide consistent quality and detailed analytical data are likely to see increased demand.

In conclusion, 1H-Pyrazole, 4-(3-bromo-2,2-dimethylpropyl)-1-methyl- (CAS No. 1497844-07-1) is a compound with significant potential across multiple industries. Its unique structural features and reactivity make it a valuable tool in medicinal chemistry, agrochemicals, and material science. As research continues to uncover new applications, the importance of this compound is expected to grow, making it a key player in the future of synthetic and applied chemistry.